Cytochalasin Z6
Overview
Description
Cytochalasin Z6 is a natural product found in Boeremia exigua with data available.
Scientific Research Applications
Bioactivity and Structural Characteristics
- Cytochalasin Z6, a type of cytochalasin, has been identified as having bioactivity in certain biological contexts. It's part of the group of cytochalasins Z4, Z5, and Z6, isolated from the wheat culture of Phoma exigua var. heteromorpha. Cytochalasins Z4 and Z5 are structurally related to cytochalasin B, whereas Z6 is related to cytochalasin F. In a bioassay on tomato seedlings, Z6 caused a very low inhibition of rootlet elongation (30%), indicating a specific biological activity at certain concentrations (Evidente et al., 2003).
Mechanisms of Action in Cellular Processes
- Cytochalasins, including Z6, are known to impact various cellular processes. They affect the motility and other functions of eukaryotic cells, such as inhibiting movement and transport in cells. For example, cytochalasin B has been shown to inhibit cell movement and DNA synthesis in 3T3 cells at specific concentrations, shedding light on the potential mechanisms through which cytochalasins like Z6 might operate in cellular environments (Brownstein et al., 1975).
Cytochalasins in Biological Research
- The study of cytochalasins, including Z6, contributes significantly to biological research, particularly in understanding the role of actin in cellular processes. Cytochalasins are known to bind to actin, altering its polymerization and affecting various cellular functions. This property makes them useful tools in research to investigate actin dynamics and related cellular activities (Cooper, 1987).
Implications in Biological Control and Agricultural Research
- The cytochalasins, including Z6, have been proposed for biological control strategies in agriculture. Their ability to inhibit root elongation and affect plant growth makes them candidates for controlling undesirable plant species or understanding plant growth mechanisms (Evidente et al., 2002).
properties
Product Name |
Cytochalasin Z6 |
|---|---|
Molecular Formula |
C29H37NO5 |
Molecular Weight |
479.6 g/mol |
IUPAC Name |
(1S,4E,10R,12E,14S,15S,17R,18S,19S,20S)-20-benzyl-7-hydroxy-10,17,18-trimethyl-2,16-dioxa-21-azatetracyclo[12.8.0.01,19.015,17]docosa-4,12-diene-3,22-dione |
InChI |
InChI=1S/C29H37NO5/c1-18-9-7-13-22-26-28(3,35-26)19(2)25-23(17-20-10-5-4-6-11-20)30-27(33)29(22,25)34-24(32)14-8-12-21(31)16-15-18/h4-8,10-11,13-14,18-19,21-23,25-26,31H,9,12,15-17H2,1-3H3,(H,30,33)/b13-7+,14-8+/t18-,19-,21?,22-,23-,25-,26-,28+,29+/m0/s1 |
InChI Key |
MDJGLFFJLUGHOF-KWYMRMFBSA-N |
Isomeric SMILES |
C[C@@H]1CCC(C/C=C/C(=O)O[C@]23[C@@H](/C=C/C1)[C@H]4[C@](O4)([C@H]([C@H]2[C@@H](NC3=O)CC5=CC=CC=C5)C)C)O |
Canonical SMILES |
CC1CCC(CC=CC(=O)OC23C(C=CC1)C4C(O4)(C(C2C(NC3=O)CC5=CC=CC=C5)C)C)O |
synonyms |
cytochalasin Z6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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